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Compound of Interest

Compound Name: EB 1089

Cat. No.: B1236961

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling EB
1089, a potent vitamin D analog also known as Seocalcitol. The following procedural guidance

is designed to ensure the safe handling, storage, and disposal of this compound in a laboratory

setting.

Compound Information and Hazard Identification
EB 1089, or Seocalcitol, is a synthetic analog of calcitriol, the active form of vitamin D3. It is a

highly potent Vitamin D Receptor (VDR) agonist investigated for its anti-proliferative and

differentiation-inducing effects on cancer cells.[1] While specific comprehensive safety data

sheets (SDS) are not readily available, the following information has been compiled from

available chemical data and general guidelines for handling potent pharmaceutical compounds.
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Property Value

Chemical Name

(1R,3S,5Z)-5-[(2E)-2-[(1R,3aS,7aR)-1-

[(1R,2E,4E)-6-Ethyl-6-hydroxy-1-methyl-2,4-

octadien-1-yl]-octahydro-7α-methyl-4H-inden-4-

ylidene]ethylidene]-4-methylene-1,3-

cyclohexanediol

Synonyms Seocalcitol, EB 1089

Molecular Formula C30H46O3

Molecular Weight 454.7 g/mol

Appearance White to off-white solid

Solubility Soluble in DMSO and ethanol

Storage Store at -20°C for long-term stability.[2]

Hazard Classification

Based on available information, Seocalcitol is classified under the Globally Harmonized System

(GHS) with the following hazard statement:

H413: May cause long lasting harmful effects to aquatic life.[3]

As a potent biological agent, it should be handled with care to avoid accidental exposure.

Personal Protective Equipment (PPE)
Due to the potent nature of EB 1089, stringent adherence to PPE protocols is mandatory to

prevent dermal, ocular, and respiratory exposure.
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PPE Category Specification

Hand Protection

Chemical-resistant gloves (e.g., nitrile) should

be worn at all times. Double-gloving is

recommended when handling stock solutions or

the neat compound.

Eye Protection
Safety glasses with side shields or safety

goggles are required.

Skin and Body Protection

A laboratory coat must be worn. Consider

disposable sleeves for added protection during

weighing and solution preparation.

Respiratory Protection

For handling the solid compound outside of a

certified chemical fume hood or ventilated

balance enclosure, a NIOSH-approved

respirator (e.g., N95 or higher) is recommended

to prevent inhalation of airborne particles.

Operational Plan: Handling and Storage
Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store the compound in a clearly labeled, tightly sealed container in a designated, secure

location at -20°C.

Maintain an accurate inventory of the compound.

Weighing and Solution Preparation:

All weighing of the solid compound should be performed in a certified chemical fume hood or

a ventilated balance enclosure to minimize inhalation exposure.

Use dedicated spatulas and weighing papers.
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Prepare stock solutions in a chemical fume hood. EB 1089 is typically dissolved in DMSO or

ethanol.[2]

Cap vials tightly and label them clearly with the compound name, concentration, solvent, and

date of preparation.

General Laboratory Use:

Conduct all experimental work with EB 1089 in a designated area of the laboratory.

Avoid generating aerosols.

After handling, wash hands thoroughly with soap and water, even if gloves were worn.

Disposal Plan
Waste Categorization:

All waste contaminated with EB 1089, including unused solutions, contaminated labware (e.g.,

pipette tips, tubes), and PPE, must be treated as hazardous chemical waste.

Disposal Procedures:

Solid Waste: Collect all contaminated solid waste (e.g., gloves, weighing papers, disposable

lab coats) in a designated, clearly labeled hazardous waste container.

Liquid Waste: Collect all liquid waste containing EB 1089 in a sealed, leak-proof, and

appropriately labeled hazardous waste container. Do not discharge to the sewer.

Sharps: Needles and other sharps contaminated with EB 1089 should be disposed of in a

designated sharps container for hazardous chemical waste.

Decontamination: Decontaminate work surfaces with a suitable cleaning agent (e.g., 70%

ethanol) after each use. All cleaning materials should be disposed of as hazardous waste.

Waste Pickup: Follow your institution's guidelines for the disposal of hazardous chemical

waste. Contact your Environmental Health and Safety (EHS) department for specific

procedures and to schedule a waste pickup.
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Experimental Protocols
The following are generalized protocols for common experiments involving EB 1089, based on

published research. Researchers should adapt these protocols to their specific cell lines and

experimental conditions.

Cell Culture Treatment Protocol:

This protocol outlines the general steps for treating cancer cell lines with EB 1089 to assess its

effects on cell proliferation and signaling pathways.

Cell Seeding: Plate cells in appropriate culture vessels (e.g., 6-well plates, 96-well plates) at

a density that allows for logarithmic growth during the treatment period. Allow cells to adhere

and recover overnight.

Preparation of Working Solutions:

Prepare a stock solution of EB 1089 (e.g., 10 mM in DMSO). Store at -20°C.

On the day of the experiment, thaw the stock solution and prepare serial dilutions in the

appropriate cell culture medium to achieve the desired final concentrations (e.g., 1 nM to

100 nM).[4] It is crucial to perform these dilutions in a chemical fume hood.

Cell Treatment:

Remove the existing culture medium from the cells.

Add the medium containing the various concentrations of EB 1089 to the respective wells.

Include a vehicle control (medium with the same concentration of DMSO used for the

highest EB 1089 concentration).

Incubation: Incubate the cells for the desired treatment duration (e.g., 24, 48, 72 hours, or up

to 7 days).[4]

Endpoint Analysis: Following incubation, cells can be harvested for various downstream

analyses, such as:
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Cell Viability/Proliferation Assays: (e.g., MTT, Crystal Violet) to determine the effect of EB
1089 on cell growth.

Western Blot Analysis: To examine changes in protein expression in signaling pathways

(e.g., VDR, PI3K/Akt, MAPK).[5]

Flow Cytometry: To analyze cell cycle progression or apoptosis.[6]

Signaling Pathway and Workflow Diagrams
EB 1089 (Seocalcitol) Signaling Pathway

EB 1089 exerts its biological effects primarily through the Vitamin D Receptor (VDR), a nuclear

transcription factor.[7] The following diagram illustrates the general signaling pathway.
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Caption: EB 1089 signaling pathway.
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Experimental Workflow for Handling EB 1089

The following diagram outlines the standard workflow for a cell-based experiment using EB
1089.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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